Cas no 162614-73-5 ((6-phenylpyridin-2-yl)methanol)

(6-Phenylpyridin-2-yl)methanol is a versatile aromatic alcohol featuring a pyridine core substituted with a phenyl group at the 6-position and a hydroxymethyl group at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, ligands, and functional materials. The hydroxymethyl group offers reactivity for further derivatization, enabling the formation of esters, ethers, or other modified structures. Its rigid aromatic framework contributes to stability while allowing for precise structural tuning in coordination chemistry or drug design. The compound’s balanced polarity enhances solubility in common organic solvents, facilitating its use in synthetic applications.

(6-phenylpyridin-2-yl)methanol structure

162614-73-5 structure

Product Name:(6-phenylpyridin-2-yl)methanol

CAS No:162614-73-5

MF:C₁₂H₁₁NO

MW:185.221843004227

MDL:MFCD16556248

CID:1345924

PubChem ID:10726186

Update Time:2025-10-29

(6-phenylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (6-phenylpyridin-2-yl)methanol
- 2-Hydroxymethyl-6-phenylpyridine
- 2-methylhydroxyl-6-phenyl pyridine
- 2-(Hydroxymethyl)-6-phenylpyridine
- 2-phenyl-6-(hydroxymethyl)-pyridine
- SureCN2953474
- 6-phenyl-2-pyridylmethanol
- 6-phenyl-2-Pyridinemethanol
- DTXSID60443974
- SCHEMBL2953474
- DB-083260
- A1-32321
- 162614-73-5
- IZRZBIMBCUEUNV-UHFFFAOYSA-N
- MDL： MFCD16556248
- Inchi： 1S/C12H11NO/c14-9-11-7-4-8-12(13-11)10-5-2-1-3-6-10/h1-8,14H,9H2
- InChI Key： IZRZBIMBCUEUNV-UHFFFAOYSA-N
- SMILES： OCC1=CC=CC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 185.08413
Monoisotopic Mass: 185.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12

(6-phenylpyridin-2-yl)methanol Pricemore >>

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